Cas no 2680679-53-0 (Benzyl 4-(6-fluoro-1,2-benzoxazol-3-yl)-4-hydroxypiperidine-1-carboxylate)

• Product Name: Benzyl 4-(6-fluoro-1,2-benzoxazol-3-yl)-4-hydroxypiperidine-1-carboxylate
• CAS No: 2680679-53-0
• MF: C₂₀H₁₉FN₂O₄
• MW: 370.374268770218
• CID: 5620657
• PubChem ID: 165928032
• Update Time: 2025-11-01

Benzyl 4-(6-fluoro-1,2-benzoxazol-3-yl)-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680679-53-0
• EN300-28300876
• benzyl 4-(6-fluoro-1,2-benzoxazol-3-yl)-4-hydroxypiperidine-1-carboxylate
• Benzyl 4-(6-fluoro-1,2-benzoxazol-3-yl)-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C20H19FN2O4/c21-15-6-7-16-17(12-15)27-22-18(16)20(25)8-10-23(11-9-20)19(24)26-13-14-4-2-1-3-5-14/h1-7,12,25H,8-11,13H2
• InChI Key： JSMUCWISFORSNV-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)ON=C2C1(CCN(C(=O)OCC2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 370.13288525g/mol
• Monoisotopic Mass: 370.13288525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.8Ų

Additional information on Benzyl 4-(6-fluoro-1,2-benzoxazol-3-yl)-4-hydroxypiperidine-1-carboxylate

Comprehensive Overview of Benzyl 4-(6-fluoro-1,2-benzoxazol-3-yl)-4-hydroxypiperidine-1-carboxylate (CAS No. 2680679-53-0)

Benzyl 4-(6-fluoro-1,2-benzoxazol-3-yl)-4-hydroxypiperidine-1-carboxylate (CAS No. 2680679-53-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their role in drug discovery and development. The presence of a benzoxazole moiety and a fluorine substituent enhances its biological activity, making it a promising candidate for further investigation.

In recent years, the demand for fluorinated heterocyclic compounds has surged, driven by their utility in medicinal chemistry. Researchers are particularly interested in compounds like Benzyl 4-(6-fluoro-1,2-benzoxazol-3-yl)-4-hydroxypiperidine-1-carboxylate due to their potential to modulate biological targets such as enzymes and receptors. The 6-fluoro-1,2-benzoxazol-3-yl group is known for its ability to improve metabolic stability and bioavailability, which are critical factors in drug design. This compound's hydroxypiperidine core further contributes to its versatility, enabling interactions with various biological systems.

The synthesis of Benzyl 4-(6-fluoro-1,2-benzoxazol-3-yl)-4-hydroxypiperidine-1-carboxylate involves multi-step organic reactions, including carboxylation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent requirements for research and development applications.

One of the most frequently asked questions about this compound is its potential therapeutic applications. While detailed clinical studies are still underway, preliminary research suggests that Benzyl 4-(6-fluoro-1,2-benzoxazol-3-yl)-4-hydroxypiperidine-1-carboxylate may exhibit activity against central nervous system (CNS) disorders. Its ability to cross the blood-brain barrier makes it a candidate for treating conditions such as anxiety, depression, and neurodegenerative diseases. Additionally, its fluorine atom could enhance binding affinity to specific receptors, further expanding its therapeutic potential.

Another area of interest is the compound's role in catalysis and material science. The benzoxazole ring system is known for its photophysical properties, which could be leveraged in the development of fluorescent probes or organic electronic materials. Researchers are exploring its use in sensors and optoelectronic devices, highlighting its versatility beyond pharmaceutical applications.

From a safety and handling perspective, Benzyl 4-(6-fluoro-1,2-benzoxazol-3-yl)-4-hydroxypiperidine-1-carboxylate should be handled with standard laboratory precautions. While it is not classified as a hazardous material, proper personal protective equipment (PPE) such as gloves and goggles is recommended during handling. Storage conditions typically involve keeping the compound in a cool, dry place, away from direct sunlight and moisture.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned Benzyl 4-(6-fluoro-1,2-benzoxazol-3-yl)-4-hydroxypiperidine-1-carboxylate as a compound of significant research value. Its structural complexity and functional groups make it a valuable tool for scientists exploring new drug candidates and advanced materials. As research progresses, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in modern science.

In summary, Benzyl 4-(6-fluoro-1,2-benzoxazol-3-yl)-4-hydroxypiperidine-1-carboxylate (CAS No. 2680679-53-0) represents a fascinating intersection of medicinal chemistry and material science. Its unique properties and potential applications make it a subject of ongoing investigation, with promising prospects for future innovations. Researchers and industry professionals alike are keen to unlock its full potential, paving the way for groundbreaking discoveries in multiple fields.